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Abstract
This document provides a comprehensive overview and detailed protocols for the chemical

synthesis of Anthemis glycoside B, also known as amygdalin-6"-p-coumarate. Due to the

absence of a published total synthesis of this specific natural product, a plausible synthetic

route has been devised based on established methodologies in carbohydrate and natural

product chemistry. The synthesis involves four key stages: 1) preparation of the aglycone, (R)-

mandelonitrile; 2) synthesis of a suitable protected disaccharide donor, octa-O-acetyl-β-D-

gentiobiose; 3) glycosylation of the aglycone with the disaccharide donor; and 4) regioselective

acylation of the glycoside with p-coumaric acid followed by global deprotection. Detailed

experimental procedures, data presentation in tabular format, and workflow diagrams are

provided to guide researchers in the laboratory synthesis of this complex natural product.

Introduction
Anthemis glycoside B is a cyanogenic glycoside found in plants of the Anthemis genus. Its

structure consists of the (R)-mandelonitrile aglycone linked to a gentiobiose (β-D-

glucopyranosyl-(1→6)-β-D-glucopyranose) moiety, which is further esterified with a p-

coumaroyl group at the 6"-position of the terminal glucose. The synthesis of such complex

glycosides presents significant challenges, including the stereoselective formation of the

glycosidic linkage and the regioselective functionalization of the carbohydrate backbone. This

application note outlines a feasible synthetic strategy to access Anthemis glycoside B.
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Proposed Synthetic Pathway
The proposed synthetic route for Anthemis glycoside B is depicted in the workflow diagram

below. The strategy relies on the preparation of key building blocks, followed by their

convergent assembly.
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Synthesis of Anthemis Glycoside B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246651#methods-for-the-chemical-synthesis-of-
anthemis-glycoside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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